6-[(Dimethylamino)methyl]-5-[(4-fluorophenyl)carbonyl]-1,3-dimethylpyrimidine-2,4-dione
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Description
6-[(DIMETHYLAMINO)METHYL]-5-(4-FLUOROBENZOYL)-1,3-DIMETHYL-1,2,3,4-TETRAHYDROPYRIMIDINE-2,4-DIONE is a complex organic compound with a unique structure that includes a dimethylaminomethyl group, a fluorobenzoyl group, and a tetrahydropyrimidine-dione core
Properties
Molecular Formula |
C16H18FN3O3 |
|---|---|
Molecular Weight |
319.33 g/mol |
IUPAC Name |
6-[(dimethylamino)methyl]-5-(4-fluorobenzoyl)-1,3-dimethylpyrimidine-2,4-dione |
InChI |
InChI=1S/C16H18FN3O3/c1-18(2)9-12-13(15(22)20(4)16(23)19(12)3)14(21)10-5-7-11(17)8-6-10/h5-8H,9H2,1-4H3 |
InChI Key |
PLVTYNABYCVCDX-UHFFFAOYSA-N |
Canonical SMILES |
CN1C(=C(C(=O)N(C1=O)C)C(=O)C2=CC=C(C=C2)F)CN(C)C |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 6-[(DIMETHYLAMINO)METHYL]-5-(4-FLUOROBENZOYL)-1,3-DIMETHYL-1,2,3,4-TETRAHYDROPYRIMIDINE-2,4-DIONE typically involves multi-step organic reactionsCommon reagents used in these reactions include dimethylamine, fluorobenzoyl chloride, and appropriate catalysts to facilitate the reactions under controlled conditions .
Industrial Production Methods
Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process is optimized for efficiency and yield, often utilizing continuous flow reactors and automated systems to ensure consistent quality and scalability. The reaction conditions are carefully monitored to maintain the desired temperature, pressure, and pH levels.
Chemical Reactions Analysis
Types of Reactions
6-[(DIMETHYLAMINO)METHYL]-5-(4-FLUOROBENZOYL)-1,3-DIMETHYL-1,2,3,4-TETRAHYDROPYRIMIDINE-2,4-DIONE undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized under specific conditions to form corresponding oxides.
Reduction: Reduction reactions can convert the compound into its reduced forms, often using reducing agents like sodium borohydride.
Substitution: The compound can undergo nucleophilic substitution reactions, where functional groups are replaced by nucleophiles.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents like lithium aluminum hydride, and nucleophiles such as amines and thiols. The reactions are typically carried out under controlled temperatures and pressures to ensure the desired products are formed.
Major Products Formed
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxides, while reduction can produce alcohols or amines. Substitution reactions can result in various substituted derivatives of the original compound.
Scientific Research Applications
6-[(DIMETHYLAMINO)METHYL]-5-(4-FLUOROBENZOYL)-1,3-DIMETHYL-1,2,3,4-TETRAHYDROPYRIMIDINE-2,4-DIONE has a wide range of applications in scientific research:
Chemistry: Used as a building block for synthesizing more complex molecules and studying reaction mechanisms.
Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.
Medicine: Explored for its therapeutic potential in treating various diseases, including its role as a drug candidate.
Industry: Utilized in the development of new materials and chemical processes.
Mechanism of Action
The mechanism of action of 6-[(DIMETHYLAMINO)METHYL]-5-(4-FLUOROBENZOYL)-1,3-DIMETHYL-1,2,3,4-TETRAHYDROPYRIMIDINE-2,4-DIONE involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways involved depend on the specific application and the biological system being studied .
Comparison with Similar Compounds
Similar Compounds
Pyrimidine Derivatives: Compounds like 5-fluorouracil and cytosine share structural similarities with the tetrahydropyrimidine-dione core.
Fluorobenzoyl Compounds: Compounds such as 4-fluorobenzoyl chloride and 4-fluorobenzoic acid have similar fluorobenzoyl groups.
Uniqueness
6-[(DIMETHYLAMINO)METHYL]-5-(4-FLUOROBENZOYL)-1,3-DIMETHYL-1,2,3,4-TETRAHYDROPYRIMIDINE-2,4-DIONE is unique due to its combination of functional groups, which confer specific chemical and biological properties.
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